Cas no 957120-53-5 (3-Borono-5-chlorobenzamide)
3-Borono-5-chlorobenzamide structure
Product Name:3-Borono-5-chlorobenzamide
CAS No:957120-53-5
MF:C7H7BClNO3
MW:199.399380922318
MDL:MFCD09800858
CID:856313
PubChem ID:44118786
Update Time:2025-04-19
3-Borono-5-chlorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-BORONO-5-CHLOROBENZAMIDE
- (3-Carbamoyl-5-chlorophenyl)boronic acid
- 3-CARBAMOYL-5-CHLOROBENZENEBORONIC ACID
- E84663
- PS-9631
- 3-carbamoyl-5-chlorophenylboronic acid
- C7H7BClNO3
- CS-0174323
- 957120-53-5
- A858857
- MFCD09800858
- (3-Carbamoyl-5-chlorophenyl)boronicacid
- DTXSID80656988
- SCHEMBL5149218
- AKOS006223403
- DB-091285
- 3-Borono-5-chlorobenzamide
-
- MDL: MFCD09800858
- Inchi: 1S/C7H7BClNO3/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,12-13H,(H2,10,11)
- InChI Key: YFWFJKMZBNMWMC-UHFFFAOYSA-N
- SMILES: ClC1C=C(B(O)O)C=C(C(N)=O)C=1
Computed Properties
- Exact Mass: 199.02100
- Monoisotopic Mass: 199.0207509g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.55000
- LogP: -0.18100
3-Borono-5-chlorobenzamide Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Borono-5-chlorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126616-1g |
(3-carbamoyl-5-chlorophenyl)boronic acid |
957120-53-5 | 0.95 | 1g |
$150 | 2021-08-05 | |
| Alichem | A019116160-5g |
(3-Carbamoyl-5-chlorophenyl)boronic acid |
957120-53-5 | 95% | 5g |
$998.00 | 2023-08-31 | |
| Fluorochem | 210383-1g |
3-Carbamoyl-5-chlorophenyl)boronic acid |
957120-53-5 | 95% | 1g |
£188.00 | 2022-03-01 | |
| Fluorochem | 210383-5g |
3-Carbamoyl-5-chlorophenyl)boronic acid |
957120-53-5 | 95% | 5g |
£657.00 | 2022-03-01 | |
| TRC | B689343-1g |
3-Borono-5-chlorobenzamide |
957120-53-5 | 1g |
$ 362.00 | 2023-04-18 | ||
| TRC | B689343-100mg |
3-Borono-5-chlorobenzamide |
957120-53-5 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B689343-250mg |
3-Borono-5-chlorobenzamide |
957120-53-5 | 250mg |
$ 167.00 | 2023-04-18 | ||
| TRC | B689343-500mg |
3-Borono-5-chlorobenzamide |
957120-53-5 | 500mg |
$ 265.00 | 2023-04-18 | ||
| Apollo Scientific | OR11651-1g |
3-Carbamoyl-5-chlorobenzeneboronic acid |
957120-53-5 | 1g |
£195.00 | 2025-02-19 | ||
| abcr | AB237214-1 g |
3-Carbamoyl-5-chlorobenzeneboronic acid |
957120-53-5 | 1g |
€297.00 | 2023-06-22 |
3-Borono-5-chlorobenzamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
957120-53-5 (3-Borono-5-chlorobenzamide) Related Products
- 957120-49-9(N-Ethyl 3-borono-5-chlorobenzamide)
- 957120-57-9(N-Dimethyl 3-borono-5-chlorobenzamide)
- 351422-73-6(3-Aminocarbonylphenylboronic acid)
- 850589-52-5(4-Carbamoyl-3-chlorophenylboronic Acid)
- 871332-67-1(2-Chloro-5-boronobenzamide)
- 850589-39-8(3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid)
- 871332-65-9(4-Chloro-3-(N-methylcarbamoyl)phenylboronic acid)
- 957120-51-3(N-Methyl 3-borono-5-chlorobenzamide)
- 123088-59-5(p-(Aminocarbonyl)phenylboronic Acid)
- 850589-37-6(3-Chloro-4-hydrazinecarbonylphenylboronic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk